Cas no 22572-30-1 (2-Butynal, 4-(acetyloxy)-)

• Product Name: 2-Butynal, 4-(acetyloxy)-
• CAS No: 22572-30-1
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 1413598
• PubChem ID: 21668235
• Update Time: 2025-04-20

2-Butynal, 4-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butynal, 4-(acetyloxy)-
• 4-acetoxybut-2-ynal
• 4-(Acetyloxy)-2-butynal
• 22572-30-1
• DTXSID801313503

• Inchi： 1S/C6H6O3/c1-6(8)9-5-3-2-4-7/h4H,5H2,1H3
• InChI Key： AJTFUSMZVNPVCL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC#CC=O

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37